Cas no 685563-70-6 (Benzaldehyde, 4-[difluoro(3,4,5-trifluorophenoxy)methyl]-3,5-difluoro-)

Benzaldehyde, 4-[difluoro(3,4,5-trifluorophenoxy)methyl]-3,5-difluoro- structure
685563-70-6 structure
Product Name:Benzaldehyde, 4-[difluoro(3,4,5-trifluorophenoxy)methyl]-3,5-difluoro-
CAS No:685563-70-6
MF:C14H5F7O2
MW:338.177128553391
CID:392919
PubChem ID:21057426
Update Time:2025-04-19

Benzaldehyde, 4-[difluoro(3,4,5-trifluorophenoxy)methyl]-3,5-difluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 4-[difluoro(3,4,5-trifluorophenoxy)methyl]-3,5-difluoro-
    • 4-[difluoro-(3,4,5-trifluorophenoxy)methyl]-3,5-difluorobenzaldehyde
    • NS00134172
    • SZSLHOCMODYOFL-UHFFFAOYSA-N
    • 4-[Difluoro(3,4,5-trifluorophenoxy)methyl]-3,5-difluorobenzaldehyde
    • SCHEMBL13382547
    • 685563-70-6
    • DTXSID30610378
    • Inchi: 1S/C14H5F7O2/c15-8-1-6(5-22)2-9(16)12(8)14(20,21)23-7-3-10(17)13(19)11(18)4-7/h1-5H
    • InChI Key: SZSLHOCMODYOFL-UHFFFAOYSA-N
    • SMILES: FC(C1C(=CC(C=O)=CC=1F)F)(OC1C=C(C(=C(C=1)F)F)F)F

Computed Properties

  • Exact Mass: 338.01775
  • Monoisotopic Mass: 338.01777653g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 398
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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